Cas no 182050-12-0 (E-2-CHLORO-3-(2-NITRO)VINYLQUINOLINE)

• Product Name: E-2-CHLORO-3-(2-NITRO)VINYLQUINOLINE
• CAS No: 182050-12-0
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• MDL: MFCD10703454
• CID: 851349
• PubChem ID: 39346085
• Update Time: 2025-06-12

E-2-CHLORO-3-(2-NITRO)VINYLQUINOLINE Chemical and Physical Properties

Names and Identifiers

• E-2-CHLORO-3-(2-NITRO)VINYLQUINOLINE
• 2-chloro-3-(2-nitroethenyl)quinoline
• 2-chloro-3-(2-nitrovinyl)quinoline

• MDL： MFCD10703454
• Inchi： 1S/C11H7ClN2O2/c12-11-9(5-6-14(15)16)7-8-3-1-2-4-10(8)13-11/h1-7H/b6-5+
• InChI Key： MLZAIHJRGPFUSG-AATRIKPKSA-N
• SMILES： [N+](=O)([O-])/C=C/C1=CC2=CC=CC=C2N=C1Cl

Computed Properties

• Exact Mass: 234.02000

Experimental Properties

• PSA: 58.71000
• LogP: 3.65880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on E-2-CHLORO-3-(2-NITRO)VINYLQUINOLINE

Comprehensive Overview of E-2-CHLORO-3-(2-NITRO)VINYLQUINOLINE (CAS No. 182050-12-0)

E-2-CHLORO-3-(2-NITRO)VINYLQUINOLINE (CAS No. 182050-12-0) is a specialized quinoline derivative that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique nitrovinyl and chloro functional groups, exhibits remarkable potential in various applications, including medicinal chemistry and material science. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in the synthesis of more complex molecules.

The growing demand for quinoline-based compounds in drug discovery has placed E-2-CHLORO-3-(2-NITRO)VINYLQUINOLINE under the spotlight. Its nitrovinyl moiety is known to participate in diverse chemical reactions, such as nucleophilic additions and cyclizations, making it a versatile building block. Additionally, the presence of the chloro substituent enhances its reactivity, enabling further functionalization. These attributes align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce high-value intermediates.

In recent years, the compound has been explored for its potential role in antimicrobial and anticancer research. Studies suggest that E-2-CHLORO-3-(2-NITRO)VINYLQUINOLINE may exhibit bioactive properties, though further validation is required. This aligns with the increasing focus on drug-resistant pathogens and the need for novel therapeutic agents. The compound's structural features also make it a candidate for fluorescence-based applications, such as sensors or imaging probes, which are highly sought after in diagnostic technologies.

From a synthetic perspective, E-2-CHLORO-3-(2-NITRO)VINYLQUINOLINE is often prepared via condensation reactions involving 2-chloroquinoline-3-carbaldehyde and nitroalkanes. Optimizing these processes to achieve higher yields and purity remains a key area of investigation, particularly in the context of scalable production. The compound's stability under various conditions is another topic of interest, as it impacts storage and handling protocols.

The nomenclature of E-2-CHLORO-3-(2-NITRO)VINYLQUINOLINE reflects its E-configuration around the double bond, a critical detail for understanding its stereochemistry and reactivity. This specificity is essential for researchers working on structure-activity relationships (SAR) in drug design. Furthermore, the compound's CAS No. 182050-12-0 serves as a unique identifier, ensuring accurate referencing in academic and industrial settings.

As the scientific community continues to explore heterocyclic compounds, E-2-CHLORO-3-(2-NITRO)VINYLQUINOLINE stands out due to its multifaceted applications. Its relevance to precision medicine and advanced materials underscores the importance of ongoing research. For those seeking detailed spectral data or synthetic protocols, reputable chemical databases and peer-reviewed journals remain invaluable resources.